Cas no 1512996-72-3 (5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride)

• Product Name: 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride
• CAS No: 1512996-72-3
• MF: C₆H₇ClN₄O
• MW: 186.598979234695
• CID: 5699396
• PubChem ID: 79886732
• Update Time: 2023-11-24

5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonylchloride
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride
• 1512996-72-3
• EN300-1612141
• AKOS018446079
• 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carbonyl chloride, 5,6-dihydro-
• 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride

• Inchi： 1S/C6H7ClN4O/c7-6(12)10-1-2-11-4-8-9-5(11)3-10/h4H,1-3H2
• InChI Key： NUWXYJODGVSSPQ-UHFFFAOYSA-N
• SMILES： ClC(N1CC2=NN=CN2CC1)=O

Computed Properties

• Exact Mass: 186.0308386g/mol
• Monoisotopic Mass: 186.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 439.6±48.0 °C(Predicted)
• pka: 2.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines